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Compound of Interest

Compound Name: 2-Mercaptopropionic acid

Cat. No.: B108652 Get Quote

Essential Safety and Handling Guide for 2-
Mercaptopropionic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 2-Mercaptopropionic acid. Adherence to these procedures is

critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification
2-Mercaptopropionic acid is a hazardous chemical requiring careful handling.[1][2] It is

classified as a combustible liquid that is harmful if swallowed, causes severe skin burns and

eye damage, may cause an allergic skin reaction, and may cause respiratory irritation.[1][2] It is

also corrosive to metals.[1][2]
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Hazard Class Category

Flammable Liquids Category 4

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1A/1B

Serious Eye Damage/Irritation Category 1

Skin Sensitization Category 1

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Corrosive to metals Category 1

Hazard Statements

H227: Combustible liquid.

H290: May be corrosive to metals.[3]

H302: Harmful if swallowed.[3]

H314: Causes severe skin burns and eye damage.[4]

H317: May cause an allergic skin reaction.[3]

H318: Causes serious eye damage.

May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 2-Mercaptopropionic acid. The

following table outlines the required equipment.
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Body Part Required PPE Specifications

Eyes/Face Safety goggles and face shield

Tightly fitting safety goggles.[4]

[5] Face shield (8-inch

minimum).[4][5] Must be

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[4][5]

Skin
Chemical-resistant gloves and

protective clothing

Handle with gloves that have

been inspected prior to use.[4]

[6] Use proper glove removal

technique.[5][6] A complete

suit protecting against

chemicals is required.[4] The

type of protective equipment

must be selected according to

the concentration and amount

of the dangerous substance at

the specific workplace.[4]

Respiratory Respirator

Required when

vapors/aerosols are

generated.[6] Use a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges as a backup to

engineering controls.[4] If the

respirator is the sole means of

protection, use a full-face

supplied air respirator.[4][5]

Handling and Storage
Proper handling and storage are crucial to prevent accidents and exposure.
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Handling:

Use only in a chemical fume hood.[7]

Avoid breathing mist, vapors, or spray.[1][4]

Do not get in eyes, on skin, or on clothing.

Wash hands thoroughly after handling.[1]

Keep away from open flames, hot surfaces, and sources of ignition.[1][6]

Take precautionary measures against static discharge.[6]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep containers tightly closed.[4][6]

Store in a corrosive-resistant container with a resistant inner liner.[3]

Store locked up.[3][6]

Incompatible materials include strong oxidizing agents, strong bases, and strong reducing

agents.[1]

Emergency Procedures
Immediate and appropriate response to an emergency can significantly mitigate harm.
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Emergency Situation Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1]

Remove contact lenses if present and easy to

do.[4] Continue rinsing.[4] Immediate medical

attention is required.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes.[1] Remove and wash

contaminated clothing and gloves before reuse.

[1] Call a physician immediately.[1]

Inhalation

Remove to fresh air.[1] If not breathing, give

artificial respiration.[1] Do not use mouth-to-

mouth method if the victim ingested or inhaled

the substance.[1] Call a physician or poison

control center immediately.

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with

water.[4] Never give anything by mouth to an

unconscious person.[4] Call a physician or

poison control center immediately.

Spill

Evacuate personnel to safe areas.[4] Ensure

adequate ventilation.[4] Remove all sources of

ignition.[1][4] Soak up with inert absorbent

material and dispose of as hazardous waste.[1]

Do not let product enter drains.[4]

Fire

Use water spray, dry chemical, carbon dioxide,

or alcohol-resistant foam to extinguish.[6] Wear

self-contained breathing apparatus for

firefighting if necessary.[4]

Disposal Plan
All waste materials must be handled as hazardous waste.
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Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]

[6] This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[4] Offer surplus and non-recyclable solutions to a licensed disposal

company.[4]

Contaminated PPE: Dispose of contaminated gloves and other protective equipment as

hazardous waste in accordance with applicable laws and good laboratory practices.[4][6]

Experimental Protocol: Titration for Purity Assay
To determine the purity of 2-Mercaptopropionic acid, a titration can be performed as follows:

Accurately weigh approximately 1 g of the 2-Mercaptopropionic acid sample.

Transfer the sample to a 250 mL Erlenmeyer flask.

Add 75 mL of water to the flask.

Add a few drops of phenolphthalein indicator.

Titrate with a standardized 0.5 M NaOH solution until a persistent pink color is observed.

Record the volume of NaOH solution used.

Calculate the purity: Each mL of 0.5 M NaOH solution is equivalent to 53.08 mg of 2-
Mercaptopropionic acid.[8]

Visual Workflow for Handling 2-Mercaptopropionic
Acid
The following diagram illustrates the logical workflow for the safe handling of 2-
Mercaptopropionic acid, from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Mercaptopropionic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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